Cas no 118578-71-5 (N-(4-PHENYLBENZYLIDENE)BENZYLAMINE)

N-(4-PHENYLBENZYLIDENE)BENZYLAMINE Properties

Names and Identifiers

• N-(4-PHENYLBENZYLIDENE)BENZYLAMINE
• N-(4-BIPHENYLYLMETHYLENE)BENZYLAMINE
• N-benzyl-1-(4-phenylphenyl)methanimine
• 1-(biphenyl-4-yl)-3-phenyl-2-azapropene
• 4-phenylbenzylidene benzylamine
• Benzyl-(4-phenyl-benzyliden)-amin
• benzyl-(4-phenyl-benzyliden)-amine
• Biphenyl-carbaldehyd-(4)-benzylimin
• N-(4-Phenylbenzylidene)benzylamine >=98.0% (GC)
• MFCD00192390
• AKOS025294143
• SCHEMBL8543783
• DTXSID20399943
• N-(4-Phenylbenzylidene)benzylamine,97%
• N-(4-Phenylbenzylidene)benzylamine, >=98.0% (GC)
• J-003849
• Benzenemethanamine, N-([1,1'-biphenyl]-4-ylmethylene)-
• 118578-71-5
• N-(4-Phenylbenzylidene)benzylamine
• N-(4-Biphenylylmethylene)benzylamine
• +Expand

• MDL： MFCD00192390
• InChIKey： MBJGFVKTDXQEPJ-LTGZKZEYSA-N
• Inchi： InChI=1S/C20H17N/c1-3-7-17(8-4-1)15-21-16-18-11-13-20(14-12-18)19-9-5-2-6-10-19/h1-14,16H,15H2/b21-16+
• SMILES： C1=CC=C(C=C1)C/N=C/C2=CC=C(C=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 271.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.136099547g/mol
• Heavy Atom Count: 21
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• LogP: 4.97270
• PSA: 12.36000
• Melting Point: 58-62 °C (lit.)